Methyl 4-chloro-2-(trifluoromethyl)thieno[3,4-b]pyridine-7-carboxylate

• IUPAC Name: methyl 4-chloro-2-(trifluoromethyl)thieno[3,4-b]pyridine-7-carboxylate
• InChI: InChI=1S/C10H5ClF3NO2S/c1-17-9(16)8-7-4(3-18-8)5(11)2-6(15-7)10(12,13)14/h2-3H,1H3
• InChI Key: SVZOEAIMNWEEBS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CS1)C(=CC(=N2)C(F)(F)F)Cl
• Molecular Formula: C10H5ClF3NO2S
• DSSTOX Substance ID: DTXSID30379534
• Molecular Weight: 295.67 g/mol
• CAS RN: 175203-40-4

Description

Synthesis Analysis

The synthesis of thieno[3,4-b]pyridine derivatives often involves multi-step processes. For instance, Bacon and Daum (1991) synthesized a nalidixic acid analog involving a seven-step process starting from 4-methylpyridine (Bacon & Daum, 1991). Similarly, Klemm and Louris (1984) described a synthesis of thieno[3,2-b]pyridine with a 65% overall yield, involving addition reactions and pyrolysis (Klemm & Louris, 1984).

Molecular Structure Analysis

The molecular structure of thieno[3,4-b]pyridine derivatives has been studied extensively. Armas et al. (2003) analyzed the crystal structure of a related compound, demonstrating intermolecular and intramolecular hydrogen bonds and a planar thieno[2,3-b]pyridine moiety (Armas et al., 2003).

Chemical Reactions and Properties

Thieno[3,4-b]pyridine compounds undergo various chemical reactions, including electrophilic substitution and lithiation, as reported by Klemm and Louris (1984). They also described the conversion of intermediates into derivatives with different substituents (Klemm & Louris, 1984).

Physical Properties Analysis

The physical properties of thieno[3,4-b]pyridine derivatives, such as solubility, melting points, and crystal structure, are essential for their practical applications. However, specific studies on the physical properties of Methyl 4-chloro-2-(trifluoromethyl)thieno[3,4-b]pyridine-7-carboxylate were not found in the current literature.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group transformations, are crucial for understanding the applications of thieno[3,4-b]pyridine derivatives. Klemm et al. (1985) explored the oxidation and ring substitution of thieno[3,2-b]pyridine, providing insights into its chemical behavior (Klemm et al., 1985).

Scientific Research Applications

Synthesis and Chemical Transformations

The research into Methyl 4-chloro-2-(trifluoromethyl)thieno[3,4-b]pyridine-7-carboxylate and related compounds has led to various synthetic methodologies and transformations, contributing significantly to heterocyclic chemistry. These compounds serve as key intermediates in the synthesis of fluorinated fused heterocyclic compounds. For example, ethyl 2-hydroxy-7-methyl-5-oxo-4-aryl-2-(trifluoromethyl)-3,4-dihydro-2H,5H-pyrano[4,3-b]pyran-3-carboxylate derivatives were synthesized via one-pot three-component reactions, demonstrating the versatility of related structures in synthesizing novel fluorinated compounds (Wang et al., 2012).

Photophysical Properties and Potential Antitumor Applications

Studies have also explored the photophysical properties of 6-(hetero)arylthieno[3,2-b]pyridine derivatives, which have been evaluated as potential antitumor compounds. These compounds exhibit reasonable fluorescence quantum yields and demonstrate solvatochromic behavior. Their incorporation into lipid membranes and the subsequent fluorescence measurements suggest their potential for drug delivery applications using liposomes as carriers. The promising antitumor compounds among these derivatives have been encapsulated in different nanoliposome formulations, indicating a direct application in the development of new therapeutic agents (Carvalho et al., 2013).

Antitumor Activities and SAR Studies

The antitumor activities of bi(hetero)aryl derivatives of the thieno[3,2-b]pyridine skeleton have been thoroughly investigated, revealing that some compounds exhibit growth inhibitory effects on various human tumor cell lines. These studies have enabled the establishment of structure-activity relationships (SARs), providing valuable insights into designing more effective antitumor agents. Notably, certain compounds have shown significant activity, with GI50 values in the µM range, highlighting the therapeutic potential of these molecules in cancer treatment (Queiroz et al., 2010).

Future Directions

Trifluoromethylpyridines, including this compound, are expected to have many novel applications discovered in the future. They are becoming an increasingly important research topic due to their unique properties and wide range of applications in the agrochemical, pharmaceutical, and functional materials fields.